9-Methoxy-7-methyl-2,3,4,5-tetrahydro-1-benzoxepin-5-one

• Molecular Formula: C12H14O3
• Molecular Weight: 206.24 g/mol
• IUPAC Name: 9-methoxy-7-methyl-3,4-dihydro-2H-1-benzoxepin-5-one
• InChI: InChI=1S/C12H14O3/c1-8-6-9-10(13)4-3-5-15-12(9)11(7-8)14-2/h6-7H,3-5H2,1-2H3
• InChI Key: PPLIQMSVGQMRQF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C(=C1)OC)OCCCC2=O

Description

9-Methoxy-7-methyl-2,3,4,5-tetrahydro-1-benzoxepin-5-one is a benzoxepin derivative featuring a seven-membered oxepin ring fused to a benzene ring. The compound is substituted with a methoxy group (-OCH₃) at position 9 and a methyl group (-CH₃) at position 7, with a ketone moiety at position 5 (Figure 1).

Preparation Methods

The synthesis of 9-Methoxy-7-methyl-2,3,4,5-tetrahydro-1-benzoxepin-5-one involves several steps. One common method includes the cyclization of appropriate precursors under specific conditions. The reaction typically requires a catalyst and controlled temperature to ensure the desired product is obtained . Industrial production methods may involve large-scale synthesis using optimized reaction conditions to maximize yield and purity.

Chemical Reactions Analysis

9-Methoxy-7-methyl-2,3,4,5-tetrahydro-1-benzoxepin-5-one undergoes various chemical reactions, including:

Oxidation: This reaction can be carried out using oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions typically involve reagents like lithium aluminum hydride or sodium borohydride, resulting in the formation of alcohols.

Substitution: This compound can undergo nucleophilic substitution reactions, where nucleophiles replace a leaving group in the molecule.

Scientific Research Applications

9-Methoxy-7-methyl-2,3,4,5-tetrahydro-1-benzoxepin-5-one has several scientific research applications:

Chemistry: It is used as a precursor in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Research is ongoing to explore its potential therapeutic uses, particularly in the development of new drugs.

Industry: It is utilized in the production of various chemical products and materials.

Mechanism of Action

The mechanism of action of 9-Methoxy-7-methyl-2,3,4,5-tetrahydro-1-benzoxepin-5-one involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. Detailed studies are required to elucidate the exact pathways and molecular targets involved .

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The benzoxepin core allows for diverse substitutions, influencing physicochemical properties and applications. Key analogues include:

Compound Name	Substituents (Position)	Molecular Weight (g/mol)	Purity	Key Applications/Notes
9-Methoxy-7-methyl-2,3,4,5-tetrahydro-1-benzoxepin-5-one	-OCH₃ (9), -CH₃ (7)	~208.21 (calculated)	N/A	Potential scaffold for drug design
9-Chloro-7-methyl-2,3,4,5-tetrahydro-1-benzoxepin-5-one	-Cl (9), -CH₃ (7)	210.65	≥95%	Lab-scale synthesis; high-cost scaffold
7-Methyl-2,3,4,5-tetrahydro-1-benzoxepin-5-one	-CH₃ (7)	164.20	95%	Widely available; lower cost
7,9-Difluoro-2,3,4,5-tetrahydro-1-benzoxepin-5-one	-F (7), -F (9)	198.17	95%	Enhanced lipophilicity; specialty chemical
8-(4-Fluorophenyl)-2,3,4,5-tetrahydro-1-benzoxepin-5-one	-C₆H₄F (8)	~242.26 (calculated)	Custom	Used in targeted molecular studies

Substituent Impact :

• Electron-Donating Groups (e.g., -OCH₃) : Increase solubility in polar solvents and may enhance binding affinity in biological systems.
• Electron-Withdrawing Groups (e.g., -Cl, -F) : Improve stability and lipophilicity, favoring membrane permeability .

Physicochemical Properties

• Melting/Boiling Points: Limited data across analogues, but chloro and fluoro derivatives generally exhibit higher melting points due to increased molecular symmetry .
• Solubility: Methoxy and methyl groups enhance solubility in organic solvents (e.g., DMSO, ethanol), while halogenated derivatives are more lipophilic .

Biological Activity

3,4,5,10-Tetrahydro-1H-2,5-methanoazepino[3,4-b]indole is a bicyclic compound that has garnered interest due to its potential biological activities. This compound belongs to a class of indole derivatives known for their diverse pharmacological properties. Research into its biological activity reveals insights into its mechanism of action and therapeutic potential.

Chemical Structure and Properties

The molecular structure of 3,4,5,10-tetrahydro-1H-2,5-methanoazepino[3,4-b]indole can be represented as follows:

$$\text{C}_{12}\text{H}_{12}\text{N}_{2}$$

This compound features a fused bicyclic system that contributes to its unique interactions with biological targets.

Research indicates that 3,4,5,10-tetrahydro-1H-2,5-methanoazepino[3,4-b]indole may exert its effects through modulation of specific signaling pathways. Studies have shown that it interacts with protein kinases such as CDK1 and CDK5, which are crucial in cell cycle regulation and neuronal function. Docking studies suggest that the compound binds effectively to the ATP-binding site of these kinases, potentially inhibiting their activity and affecting downstream signaling pathways .

In Vitro Studies

In vitro evaluations have demonstrated that derivatives of this compound exhibit significant inhibitory activity against various kinases. For instance, certain analogs have shown sub-micromolar inhibitory effects against cyclin-dependent kinases (CDKs), which are pivotal in cancer biology . The following table summarizes some key findings from in vitro studies:

Compound	Target Kinase	IC50 (µM)	Reference
3,4,5-Tetrahydro-1H-2,5-methanoazepino[3,4-b]indole derivative	CDK1	<0.5
3,4,5-Tetrahydro-1H-2,5-methanoazepino[3,4-b]indole derivative	CDK5	<0.7
3,4,5-Tetrahydro-1H-2,5-methanoazepino[3,4-b]indole derivative	GSK-3	<1.0

Case Studies

A notable case study involved the synthesis and biological evaluation of several derivatives of 3,4,5-tetrahydro-1H-2,5-methanoazepino[3,4-b]indole. These compounds were assessed for their potential as anti-cancer agents through their action on CDK pathways. The results indicated a promising profile for further development into therapeutic agents targeting malignancies associated with dysregulated kinase activity .